Platinum(IV) oxide hydrate
Overview
Description
Platinum(IV) oxide hydrate, also known as Adams’ catalyst, is a dark brown powder that is commercially available . It is represented by the linear formula PtO2 · xH2O . It is used as a catalyst for hydrogenation and hydrogenolysis in organic synthesis .
Synthesis Analysis
Adams’ catalyst is prepared from chloroplatinic acid H2PtCl6 or ammonium chloroplatinate, (NH4)2PtCl6, by fusion with sodium nitrate . The first step involves preparing a platinum nitrate, which is then heated to expel nitrogen oxides .
Molecular Structure Analysis
The molecular formula of Platinum(IV) oxide hydrate is H2O3Pt . The InChI string is InChI=1S/H2O.2O.Pt/h1H2;;; and the canonical SMILES string is O.O=[Pt]=O . The molecular weight is 245.10 g/mol .
Chemical Reactions Analysis
Platinum(IV) oxide hydrate is used in the conversion of ketones to methylenes by hydrogenolysis of enol triflates under neutral conditions . It is also used as a catalyst for hydrosilylation of olefins with various alkyl dialkoxy silanes .
Physical And Chemical Properties Analysis
Platinum(IV) oxide hydrate has a molecular weight of 245.10 g/mol . It is insoluble in water and dilute acids but soluble in hot aqua regia . The melting point is 450 °C .
Scientific Research Applications
Electrochemical Energy Converters : Hydrous platinum metal oxides are studied for their charge storage mechanisms, relevant to applications in double-layer capacitors, fuel cells, and pH sensors. The proton conductivity of hydrous platinum metal oxides is significant due to the dissociative adsorption of water and formation of acidic OH groups (Kurzweil, 2009).
Hydrometallurgical Recovery/Recycling : Platinum leaching from spent platinum-containing materials like catalysts and electronic scraps is researched, focusing on the recovery of platinum using various acidic and alkaline solutions (Jha et al., 2013).
Catalysts for Fuel Cell Technology : Platinum doped cerium oxide, with low platinum loading, is explored for its high efficiency in proton exchange membrane fuel cells (PEMFC) (Fiala et al., 2015).
Adams' Catalyst Composition : The platinum oxide known as Adams' catalyst, used as a hydrogenating agent, is studied for its composition and activity variations, providing insights into catalyst consistency (Cahen & Ibers, 1973).
Electrode Surface Analysis : Analyzing the surface compound of a platinum electrode anodically oxidized in H2SO4, researchers found it to be a hydroxide, Pt(OH)4, which provides insights into electrode material properties (Peuckert & Ibach, 1984).
Hydrous Oxide Formation on Platinum : Research on the formation of thick hydrous oxide films on platinum under various conditions suggests applications in activating or reactivating platinum surfaces (Burke & Roche, 1984).
Catalytic Activity of Platinum/Ruthenium Electrodes : The addition of zirconium(IV) oxide to carbon-supported Pt/Ru electrodes is studied for its effect on the electrode activity, particularly in the electrooxidation of methanol in acid electrolyte (Hamnett et al., 1990).
Inorganic Nanocarriers for Platinum Drug Delivery : Inorganic nanoparticles are researched as carriers for platinum drugs, highlighting their potential in targeted drug delivery and theranostic effects (Ma et al., 2015).
Catalytic and Electrocatalytic Applications : Shape-controlled synthesis of platinum nanocrystals is explored for enhanced catalytic activity and selectivity in various reactions (Chen et al., 2009).
Safety And Hazards
Future Directions
Platinum(IV) complexes are promising compounds that demonstrate anti-inflammatory, antimicrobial, and antifungal properties . They also demonstrated high antitumor activity against certain tumor cell lines . From a synthetic point of view, platinum(IV) complexes have a number of advantages over platinum(II) complexes .
properties
IUPAC Name |
dioxoplatinum;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H2O.2O.Pt/h1H2;;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPGAMGILENUIOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O=[Pt]=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2O3Pt |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Platinum(IV) oxide hydrate | |
CAS RN |
12137-21-2, 52785-06-5 |
Source
|
| Record name | Platinum dioxide monohydrate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12137-21-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Platinum IV Oxide monohydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Platinum(IV) oxide hydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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